Cas no 1090980-68-9 ([(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate)
[(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate
- Z84138383
- EN300-26688396
- 1090980-68-9
- [(1-cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate
- AKOS034625490
- [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate
-
- Inchi: 1S/C21H25F3N4O3/c22-21(23,24)16-4-5-17(26-12-16)28-10-6-15(7-11-28)19(30)31-13-18(29)27-20(14-25)8-2-1-3-9-20/h4-5,12,15H,1-3,6-11,13H2,(H,27,29)
- InChI Key: SUHMALLEKXBMGI-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C=C1)N1CCC(C(=O)OCC(NC2(C#N)CCCCC2)=O)CC1)(F)F
Computed Properties
- Exact Mass: 438.18787516g/mol
- Monoisotopic Mass: 438.18787516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 95.3Ų
[(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688396-0.05g |
[(1-cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate |
1090980-68-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate
Comprehensive Analysis of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate (CAS No. 1090980-68-9)
The compound [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate (CAS No. 1090980-68-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1-cyanocyclohexyl and trifluoromethylpyridine moieties, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How are piperidine derivatives used in medicinal chemistry?".
One of the most notable aspects of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate is its incorporation of a trifluoromethyl group, a feature increasingly sought after in modern pharmaceuticals due to its ability to enhance metabolic stability and bioavailability. Researchers often search for terms like "trifluoromethylpyridine derivatives in drug development" or "piperidine-4-carboxylate applications", highlighting the growing demand for such compounds. The presence of the cyanocyclohexyl fragment further adds to its versatility, enabling interactions with biological targets that are critical for therapeutic efficacy.
In the context of synthetic chemistry, the preparation of CAS No. 1090980-68-9 involves multi-step processes, often starting from readily available piperidine-4-carboxylic acid derivatives. The carbamoyl linkage in its structure is a key functional group that facilitates further derivatization, making it a valuable intermediate for custom synthesis. Questions like "How to synthesize cyanocyclohexyl carbamoyl derivatives?" or "What are the latest advancements in piperidine-based compounds?" reflect the compound's relevance in academic and industrial settings.
From an application standpoint, [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate has been explored in the development of kinase inhibitors and other bioactive molecules. Its structural complexity aligns with trends in fragment-based drug discovery and targeted therapeutics, topics frequently searched in conjunction with "highly functionalized piperidines". The compound's potential extends to agrochemicals, where its stability and selectivity could address challenges in crop protection.
Another area of interest is the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for formulation scientists. Searches for "optimizing drug-like properties of trifluoromethylpyridine compounds" or "impact of cyanocyclohexyl groups on pharmacokinetics" underscore the need for detailed characterization. Advanced analytical techniques, including NMR and LC-MS, are typically employed to ensure purity and confirm structural integrity.
In summary, [(1-Cyanocyclohexyl)carbamoyl]methyl 1-[5-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate (CAS No. 1090980-68-9) represents a compelling case study in the intersection of synthetic chemistry and applied research. Its multifaceted applications, coupled with the rising demand for fluorinated and nitrogen-containing heterocycles, position it as a compound of enduring significance. For researchers exploring "next-generation pharmaceutical intermediates" or "agrochemical lead optimization", this molecule offers a wealth of opportunities for innovation.
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